Cas no 30232-12-3 (Propanoic acid,mercapto-)
Propanoic acid,mercapto- structure
Product Name:Propanoic acid,mercapto-
CAS No:30232-12-3
MF:C3H6O2S
MW:106.143539905548
CID:308158
Update Time:2024-01-28
Propanoic acid,mercapto- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,mercapto-
- Mercaptopropionic acid
- Propionicacid, mercapto- (7CI)
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- Inchi: 1S/C3H6O2S/c4-3(5)1-2-6/h6H,1-2H2,(H,4,5)
- InChI Key: DKIDEFUBRARXTE-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCS
Computed Properties
- Exact Mass: 106.00888
- Monoisotopic Mass: 106.00885
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 52.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.3
Experimental Properties
- Density: 1.223
- Melting Point: 16.8 DEG C
- Boiling Point: 217.4°Cat760mmHg
- Flash Point: 100.7°C
- PSA: 37.3
Propanoic acid,mercapto- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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